Cas no 12001-79-5 (Vitamin K)

• Product Name: Vitamin K
• CAS No: 12001-79-5
• MF: C₃₁H₄₆O₂
• MW: 450.695749759674
• CID: 86488
• PubChem ID: 5280483
• Update Time: 2025-04-18

Vitamin K Chemical and Physical Properties

Names and Identifiers

• Vitamin K
• Aqua-mephyton
• Konakion
• Mephyton
• Synkavite
• 2-methyl-3-(3,7,11,15-tetramethylhexadec-2-en-1-yl)naphthalene-1,4-dione
• 2-methyl-3-[(2E)-3,7,11,15-tetramethylhexadec-2-en-1-yl]naphthalene-1,4-dione
• Kanavit
• .alpha.-Phylloquinone
• VitaminK1-18O(Mixtureof1-18Oand4-18O)
• 2-Methyl-3-(3,7,11,15-tetramethylhexadec-2-enyl)-1,4-naphthoquinone
• Kephton
• C02059
• 2-Methyl-3-(3,11,15-tetramethyl-2-hexadecenyl)-1,4-naphthalenedione
• HMS2232C17
• MLS001332659
• NS00005166
• NSC270681
• [r-[r*,R*-(E)]]-2-Methyl-3-(3-7,11,15-tetramethyl-2-hexadecenyl)-1,4-naphthalenedione
• Vitamin K1(20)
• Vitamin K1 (Mixture of Trans Racemic & Cis Racemic) Mixture of eight isomers
• Mephyton (TN)
• Vitamin K semiquinone radical
• CHEBI:94399
• 2-methyl-3-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]naphthalene-1,4-dione
• 10485-69-5
• Phytonadione (JP17/USP)
• 12001-79-5
• D00148
• P0642
• 2-Methyl-3-phythyl-1,4-naphthochinon
• 2-(3,7,11,15-Tetramethylhexadec-2-enyl)-3-methylnaphthalene-1,4-dione
• 2-methyl-3-[(2E)-3,7,11,15-tetramethylhexadec-2-en-1-yl]-1,4-dihydronaphthalene-1,4-dione
• NCGC00186656-01
• Phytomenadione (INN)
• Vitamin K (generic)
• CHEMBL520156
• 2-methyl-3-(3,7,11,15-tetramethylhexadec-2-enyl)naphthalene-1,4-dione
• 1,4-Naphthalenedione, 2-methyl-3-((2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl)-, radical ion(1-)
• EINECS 279-833-9
• Vitamin K1 (TN)
• EINECS 234-408-7
• VS-13623
• 1, 2-methyl-3-(3,7,11,15-tetramethyl-2-hexadecenyl)-, [R-[R*,R*-(E)]]-
• 1, 2-methyl-3-(3,7,11,15-tetramethyl-2-hexadecenyl)-
• MLS001332660
• BCP23822
• AKOS024284357
• 3-((2E)-3,7,11,15-tetramethylhexadec-2-enyl)-2-methylnaphthalene-1,4-dione
• 1,4-Naphthalenedione, 2-methyl-3-(3,7,11,15-tetramethyl-2-hexadecenyl)-, radical ion(1-), (R-(R*,R*-(E)))-
• starbld0012504
• 2581046-19-5
• SMR000059144
• 2-Methyl-3-[(2E)-3,7,11,15-tetramethyl-2-hexadecenyl]naphthoquinone #
• 27696-10-2
• (E)-2-Methyl-3-(3,7,11,15-tetramethylhexadec-2-en-1-yl)naphthalene-1,4-dione
• (E)-2-Methyl-3-(3,7,11,15-tetramethylhexadec-2-en-1-yl)naphthalene-1,4-dione1
• NCGC00159423-02
• 81818-54-4
• [r-[r*,R*-(E)]]-2-Methyl-3-(3,7,11,15-tetramethyl-2-hexadecenyl)-1,4-napthalenedione
• Phytonadione (JP18/USP)
• DA-59027
• STL559057
• BBL036678
• 3-methyl-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]naphthalene-1,4-dione

• Inchi： 1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+
• InChI Key： MBWXNTAXLNYFJB-LKUDQCMESA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CCCC(C)CCCC(C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 450.35000
• Monoisotopic Mass: 450.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 10.9

Experimental Properties

• Color/Form: viscous liquid
• Density: 0.984 g/mL at 25 °C(lit.)
• Melting Point: −20 °C(lit.)
• Boiling Point: 546.4°Cat760mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.527(lit.)
• PSA: 34.14000
• LogP: 9.15760

Vitamin K Security Information

• WGK Germany：2
• FLUKA BRAND F CODES：1-8-10
• RTECS：QJ5800000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds